2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide

• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-benzylsulfanyl-N-(2,4-dimethoxyphenyl)-5-oxo-6,7-dihydro-4H-[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide
• InChI: InChI=1S/C21H21N5O4S/c1-29-14-8-9-15(17(10-14)30-2)22-19(28)16-11-18(27)23-20-24-21(25-26(16)20)31-12-13-6-4-3-5-7-13/h3-10,16H,11-12H2,1-2H3,(H,22,28)(H,23,24,25,27)
• InChI Key: UZRHMYPOIGWDPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2CC(=O)NC3=NC(=NN23)SCC4=CC=CC=C4)OC

Description

2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide is a complex organic compound belonging to the class of triazolopyrimidines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide typically involves a multicomponent reaction approach. One efficient method reported involves the use of thioalkylation (benzyl/phenacyl) of 1,2,4-triazolo[1,5-a]pyrimidine analogues . The reaction conditions often include the use of appropriate solvents, catalysts, and controlled temperatures to ensure high yields and purity of the final product.

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures, specific pH levels, and the use of catalysts to drive the reactions efficiently.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It has shown antiproliferative activity against cancer cell lines, making it a candidate for anticancer drug development.

Medicine: Its potential therapeutic effects are being explored for treating various diseases, including cancer.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide involves its interaction with molecular targets in cells. It is believed to inhibit specific enzymes or signaling pathways that are crucial for cell proliferation, leading to antiproliferative effects . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest its potential as an anticancer agent.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other triazolopyrimidine derivatives, such as:

• 2-benzylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-diol
• Thioalkylated (benzyl/phenacyl) 1,2,4-triazolo[1,5-a]pyrimidine analogues

Uniqueness

What sets 2-(benzylsulfanyl)-N-(2,4-dimethoxyphenyl)-5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxamide apart is its specific substitution pattern and the presence of both benzylsulfanyl and dimethoxyphenyl groups. These structural features contribute to its unique chemical properties and biological activities, making it a promising candidate for further research and development.